[4-[(Dimethylamino)methyl]phenyl]-(4-pyrimidin-2-ylpiperazin-1-yl)methanone

• IUPAC Name: [4-[(dimethylamino)methyl]phenyl]-(4-pyrimidin-2-ylpiperazin-1-yl)methanone
• InChI: InChI=1S/C18H23N5O/c1-21(2)14-15-4-6-16(7-5-15)17(24)22-10-12-23(13-11-22)18-19-8-3-9-20-18/h3-9H,10-14H2,1-2H3
• InChI Key: OVRPAKSUJKLUFL-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CC1=CC=C(C=C1)C(=O)N2CCN(CC2)C3=NC=CC=N3
• Molecular Formula: C18H23N5O
• Molecular Weight: 325.4 g/mol

Description

[4-[(Dimethylamino)methyl]phenyl]-(4-pyrimidin-2-ylpiperazin-1-yl)methanone is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of [4-[(Dimethylamino)methyl]phenyl]-(4-pyrimidin-2-ylpiperazin-1-yl)methanone involves its selective binding to the dopamine D3 receptor. This receptor is involved in various physiological processes, including reward and motivation, cognition, and movement. By selectively binding to this receptor, this compound can modulate its activity and provide insights into the role of this receptor in various physiological processes.
Biochemical and Physiological Effects
The biochemical and physiological effects of [4-[(Dimethylamino)methyl]phenyl]-(4-pyrimidin-2-ylpiperazin-1-yl)methanone are still being studied. However, it has been shown to have potential applications in the treatment of various neurological disorders, including Parkinson's disease and schizophrenia. This compound has also been shown to have potential applications in the field of drug addiction research.

Advantages and Limitations for Lab Experiments

One of the main advantages of [4-[(Dimethylamino)methyl]phenyl]-(4-pyrimidin-2-ylpiperazin-1-yl)methanone is its selective binding to the dopamine D3 receptor, making it a useful tool for studying the role of this receptor in various physiological processes. However, one of the limitations of this compound is its potential toxicity, which needs to be carefully monitored during lab experiments.

Future Directions

There are several future directions for the study of [4-[(Dimethylamino)methyl]phenyl]-(4-pyrimidin-2-ylpiperazin-1-yl)methanone. One of the main areas of interest is its potential applications in the treatment of various neurological disorders, including Parkinson's disease and schizophrenia. This compound can also be used as a tool for studying the role of the dopamine D3 receptor in various physiological processes. Additionally, further studies are needed to explore the potential toxicity of this compound and its effects on other receptors and physiological processes.

Synthesis Methods

The synthesis of [4-[(Dimethylamino)methyl]phenyl]-(4-pyrimidin-2-ylpiperazin-1-yl)methanone involves the reaction of 4-(4-(dimethylamino)methylphenyl)piperazine-1-carboxylic acid tert-butyl ester with 2-chloropyrimidine in the presence of a base. The resulting product is then deprotected to obtain the final compound.

Scientific Research Applications

[4-[(Dimethylamino)methyl]phenyl]-(4-pyrimidin-2-ylpiperazin-1-yl)methanone has been extensively studied for its potential applications in various fields of scientific research. One of the main areas of interest is its use as a tool for studying G protein-coupled receptors (GPCRs). This compound has been shown to selectively bind to the dopamine D3 receptor, making it a useful tool for studying the role of this receptor in various physiological processes.